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Compound of Interest

Compound Name: PPG-2 PROPYL ETHER

Cat. No.: B1178083 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of PPG-2 Propyl Ether, also known as Dipropylene Glycol Monopropyl Ether (DPGPE). This

compound is a versatile solvent with applications in various industries, including cosmetics and

coatings.[1][2] This document details the synthetic pathways, experimental protocols for

characterization, and key physicochemical properties.

Introduction
PPG-2 Propyl Ether is a member of the propylene glycol ether family, characterized by the

presence of two propylene glycol units and a propyl ether group.[3][4] Its chemical formula is

C9H20O3, and its molecular weight is approximately 176.25 g/mol .[5][6] The synthesis of

PPG-2 Propyl Ether typically results in a mixture of isomers.[1]

Synthesis of PPG-2 Propyl Ether
The primary industrial synthesis of PPG-2 Propyl Ether involves the base-catalyzed reaction of

propanol with propylene oxide.[7][8] This process, known as propoxylation, is an anionic ring-

opening polymerization.

Synthesis Pathway
The reaction proceeds through the nucleophilic attack of the propoxide ion on the less sterically

hindered carbon of the propylene oxide ring. This process is repeated to add a second
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propylene oxide unit.

Caption: Synthesis of PPG-2 Propyl Ether.

Experimental Protocol: Base-Catalyzed Synthesis
While a specific detailed protocol for PPG-2 Propyl Ether is not readily available in the public

domain, a general procedure can be outlined based on the synthesis of similar propylene glycol

ethers.[7][9]

Materials:

n-Propanol

Propylene Oxide

Potassium Hydroxide (KOH) or Sodium Hydroxide (NaOH) (catalyst)

Inert solvent (optional, e.g., toluene)

Neutralizing agent (e.g., acetic acid or phosphoric acid)

Procedure:

Catalyst Preparation: A solution of the base catalyst (e.g., 0.1-0.5% by weight of the final

product) in n-propanol is prepared in a reaction vessel equipped with a stirrer, thermometer,

and addition funnel.

Reaction Initiation: The mixture is heated to the reaction temperature, typically between 100-

150°C.

Propylene Oxide Addition: Propylene oxide is added dropwise to the reaction mixture while

maintaining the temperature and pressure within a safe range. The molar ratio of propanol to

propylene oxide is typically controlled to favor the formation of the di-propylene glycol ether.

Reaction Completion: After the addition of propylene oxide is complete, the reaction mixture

is stirred at the reaction temperature for a specified period (e.g., 2-4 hours) to ensure

complete conversion.
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Neutralization: The reaction mixture is cooled, and the basic catalyst is neutralized with an

appropriate acid.

Purification: The crude product is purified by vacuum distillation to remove unreacted starting

materials, the catalyst salts, and lower and higher molecular weight by-products. The final

product is a mixture of isomers.[1]

Quantitative Data (Estimated):

Parameter Value Reference

Typical Yield > 80% [9]

| Purity | ≥ 95% |[10] |

Characterization of PPG-2 Propyl Ether
The characterization of PPG-2 Propyl Ether involves a combination of chromatographic and

spectroscopic techniques to confirm its structure, purity, and isomer distribution.

Characterization Workflow
Caption: Characterization workflow for PPG-2 Propyl Ether.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for separating and identifying the different isomers of PPG-2
Propyl Ether.[11][12]

Experimental Protocol:

Column: A capillary column with a polar stationary phase (e.g., a wax-type or a

cyanopropylphenyl-based column) is typically used for the separation of glycol ether

isomers.[11][13]

Carrier Gas: Helium is commonly used as the carrier gas.

Injection: A small volume of the diluted sample is injected into the GC.
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Temperature Program: A temperature gradient is applied to the column to achieve optimal

separation of the isomers.

Detection: The separated components are detected by a mass spectrometer, which provides

mass spectra for each isomer, aiding in their identification.

Expected Results: The chromatogram will show multiple peaks corresponding to the different

isomers of PPG-2 Propyl Ether. The mass spectra will exhibit characteristic fragmentation

patterns of propylene glycol ethers.[11]

Fourier-Transform Infrared (FT-IR) Spectroscopy
FT-IR spectroscopy is used to identify the functional groups present in the PPG-2 Propyl Ether
molecule.

Experimental Protocol:

A small amount of the liquid sample is placed between two salt plates (e.g., NaCl or KBr) to

create a thin film.

The sample is then analyzed using an FT-IR spectrometer.

Expected Spectral Features (based on analogous compounds):[14]

Wavenumber (cm⁻¹) Assignment

~3400 (broad)
O-H stretching (from the terminal
hydroxyl group)

2850-3000 C-H stretching (from alkyl groups)

| ~1100 | C-O-C stretching (from the ether linkages) |

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are essential for the detailed structural elucidation of the

isomers of PPG-2 Propyl Ether. While specific spectra for PPG-2 Propyl Ether are not readily
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available, the expected chemical shifts can be predicted based on data from similar

compounds like dipropylene glycol monomethyl ether.[3][15]

Experimental Protocol:

The sample is dissolved in a deuterated solvent (e.g., CDCl₃).

¹H and ¹³C NMR spectra are recorded on a high-resolution NMR spectrometer.

Expected ¹H NMR Chemical Shifts (Predicted):

~0.9 ppm (triplet): Methyl protons of the propyl group (-CH₂-CH₂-CH₃).

~1.1-1.2 ppm (doublets): Methyl protons of the propylene glycol units (-CH(CH₃)-).

~1.5-1.6 ppm (sextet): Methylene protons of the propyl group (-CH₂-CH₂-CH₃).

~3.3-3.7 ppm (multiplets): Methylene and methine protons adjacent to the ether and hydroxyl

groups.

Expected ¹³C NMR Chemical Shifts (Predicted):

~10 ppm: Methyl carbon of the propyl group.

~17-18 ppm: Methyl carbons of the propylene glycol units.

~23 ppm: Methylene carbon of the propyl group (-CH₂-CH₂-CH₃).

~65-80 ppm: Methylene and methine carbons attached to oxygen atoms.

Physicochemical Properties
A summary of the key physicochemical properties of PPG-2 Propyl Ether is provided in the

table below.
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Property Value Reference

Molecular Formula C9H20O3 [5]

Molecular Weight 176.25 g/mol [5]

Appearance Colorless liquid [1]

Boiling Point ~212-244 °C [1][6]

Flash Point ~94-100.7 °C [1][5][6]

Density ~0.92 g/mL at 25 °C

Refractive Index ~1.424 at 20 °C

Solubility in Water Moderately soluble [16]

Conclusion
This technical guide has outlined the synthesis and characterization of PPG-2 Propyl Ether.
The primary synthetic route involves the base-catalyzed propoxylation of propanol.

Characterization is effectively achieved through a combination of GC-MS for isomer separation

and identification, FT-IR for functional group analysis, and NMR for detailed structural

elucidation. The provided data and protocols serve as a valuable resource for researchers and

professionals working with this versatile glycol ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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